Cas no 1272756-04-3 (4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid)

• Product Name: 4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid
• CAS No: 1272756-04-3
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD18651726
• CID: 1056535
• PubChem ID: 73553928
• Update Time: 2025-05-21

4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid
• 4-Oxospiro[1,2,3,4-tetrahydroquinazoline-2,1'-cyclobutane]-5-carboxylic Acid
• 4-oxospiro[1,3-dihydroquinazoline-2,1'-cyclobutane]-5-carboxylic acid
• A889248
• 4-Oxospiro[1,2,3,4-tetrahydroquinazoline-2,1 inverted exclamation mark -cyclobutane]-5-carboxylic Acid
• SY013263
• AC3625
• 1272756-04-3
• 4-OXOSPIRO[1,2,3,4-TETRAHYDROQUINAZOLINE-2,1-CYCLOBUTANE]-5-CARBOXYLIC ACID
• 4-OXOSPIRO[1,2,3,4-TETRAHYDROQUINAZOLINE-2,1`-CYCLOBUTANE]-5-CARBOXYLIC ACID
• AKOS022183239
• 4-Oxospiro[1,2,3,4-tetrahydroquinazoline-2,1/'-cyclobutane]-5-carboxylic Acid
• 4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylicacid
• DB-020733
• MFCD18651726
• CS-0444030

• MDL： MFCD18651726
• Inchi： 1S/C12H12N2O3/c15-10-9-7(11(16)17)3-1-4-8(9)13-12(14-10)5-2-6-12/h1,3-4,13H,2,5-6H2,(H,14,15)(H,16,17)
• InChI Key： DCRWDISMMWPNQV-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)O)=CC=CC=2NC2(CCC2)N1

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 510.1±49.0 °C at 760 mmHg
• Flash Point: 262.3±29.8 °C
• PSA: 81.92000
• LogP: 1.56870
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid

Chemical Profile of 4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid (CAS No. 1272756-04-3)

4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid, identified by its CAS number 1272756-04-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic quinazoline derivative exhibits a unique framework characterized by a fused cyclobutane ring connected to a quinazoline moiety, which is further functionalized with a carboxylic acid group at the 5'-position. The presence of both oxo and dihydro functional groups contributes to its distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The compound’s molecular structure is of particular interest due to its potential bioactivity. Spirocyclic compounds are known for their rigid conformation, which can enhance binding affinity to biological targets. In recent years, there has been a surge in research focusing on spirocyclic scaffolds due to their ability to modulate enzyme activity and receptor interactions. The quinazoline core is a well-documented pharmacophore found in numerous bioactive molecules, including anticancer and antiviral agents. The incorporation of the 4'-oxo group into this scaffold may influence the compound’s metabolic stability and binding interactions, making it an attractive system for structure-activity relationship (SAR) studies.

4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid has been studied in the context of developing novel therapeutic agents. Its unique structural features suggest potential applications in inhibiting key enzymes or receptors involved in various diseases. For instance, quinazoline derivatives have shown promise in targeting kinases and other enzymes overexpressed in cancer cells. The spirocyclic arrangement may enhance selectivity by restricting conformational flexibility, thereby reducing off-target effects. Preliminary computational studies have suggested that this compound could interact with specific amino acid residues in protein targets, potentially leading to inhibitory effects.

The 5'-carboxylic acid moiety provides a site for further chemical modification, enabling the synthesis of analogs with tailored properties. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, such as esterification or amidation, allowing for the exploration of different pharmacological profiles. This adaptability makes 4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid a valuable building block for medicinal chemists seeking to develop novel small-molecule drugs.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex spirocyclic compounds like this one. Techniques such as transition-metal-catalyzed cyclizations and intramolecular reactions have been employed to construct the spirocyclic core with high precision. These synthetic strategies not only facilitate access to this compound but also provide insights into its structural features and reactivity patterns. The ability to synthesize such intricate molecules underscores the growing capability of modern organic synthesis to produce highly functionalized compounds for drug discovery.

The pharmacological potential of CAS No. 1272756-04-3 has been explored through both computational modeling and experimental assays. Virtual screening approaches have identified potential binding interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Experimental validation through enzyme inhibition assays has provided preliminary evidence supporting its bioactivity. These findings align with broader trends in drug discovery where computational tools are increasingly used to guide experimental design.

In addition to its therapeutic applications, this compound may find utility in research settings as a tool compound for studying enzyme mechanisms or as an intermediate in the synthesis of more complex molecules. The availability of CAS No. 1272756-04-3 from specialized suppliers allows researchers easy access to this material for further investigation. This accessibility is crucial for advancing drug discovery efforts, as it enables rapid testing and optimization of novel chemical entities.

The future direction of research on 4'-Oxo-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinazoline]-5'-carboxylic acid may include exploring its interactions with cellular pathways and evaluating its potential as a lead compound for drug development programs. Collaborative efforts between computational chemists and experimental biologists will be essential in elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.